Stereochemical Purity and Enantiomeric Definition: 2R,4R vs. Unspecified or Alternative Diastereomers
The target compound possesses two defined stereocenters with absolute (2R,4R) configuration, as confirmed by its deposited IUPAC name and InChI stereochemical descriptors [1]. In contrast, the closely related analog 2-[(2R,4S)-4-methoxypyrrolidin-2-yl]-5-methyl-1,3,4-oxadiazole (CAS 1932238-32-8, opposite stereochemistry at the 4-position), is commercially available at Sigma-Aldrich , while the (2R,4S) diastereomer of the methyl analog represents a distinct configurational isomer. The (2R,4R) configuration places the methoxy group and the oxadiazole ring in a trans relationship on the pyrrolidine ring, a spatial arrangement that cannot be achieved with the (2R,4S) diastereomer.
| Evidence Dimension | Stereochemical identity (defined stereocenters and relative configuration) |
|---|---|
| Target Compound Data | 2 defined atom stereocenters; (2R,4R) absolute configuration; trans relationship between 4-OCH₃ and 2-oxadiazole substituents on pyrrolidine ring |
| Comparator Or Baseline | 2-[(2R,4S)-4-methoxypyrrolidin-2-yl]-5-methyl-1,3,4-oxadiazole: (2R,4S) configuration; cis relationship between substituents; commercially available at Sigma-Aldrich |
| Quantified Difference | Diastereomeric relationship; opposite relative configuration at C4 of pyrrolidine ring; distinct Cahn-Ingold-Prelog descriptor at position 4 (R vs. S) |
| Conditions | Stereochemical assignment by IUPAC nomenclature and InChI specification; PubChem CID 130964125 |
Why This Matters
Diastereomers are chemically distinct entities with different physical properties, reactivity, and biological behavior; substituting a (2R,4S) compound for a (2R,4R) compound introduces an uncontrolled variable that invalidates comparative experiments.
- [1] PubChem. Compound Summary for CID 130964125: 2-Ethyl-5-[(2R,4R)-4-methoxypyrrolidin-2-yl]-1,3,4-oxadiazole. InChI: InChI=1S/C9H15N3O2/c1-3-8-11-12-9(14-8)7-4-6(13-2)5-10-7/h6-7,10H,3-5H2,1-2H3/t6-,7-/m1/s1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130964125 (accessed 2026-05-01). View Source
